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Compound of Interest

Compound Name: Isopropylmethyldichlorosilane

Cat. No.: B100586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of commercial suppliers for

Isopropylmethyldichlorosilane, a specialty organosilicon compound. The information herein

is compiled from publicly available data to assist in the procurement and initial assessment of

this chemical for research and development purposes. Isopropylmethyldichlorosilane, also

known as dichloro(isopropyl)(methyl)silane, is identified primarily by the CAS number 18236-

89-0.[1][2][3]

Chemical Identity
IUPAC Name: dichloro-methyl-propan-2-ylsilane[1]

Molecular Formula: C4H10Cl2Si[1][4]

Molecular Weight: 157.11 g/mol [1]

Primary CAS Number: 18236-89-0[1][2][3]

Commercial Suppliers and Product Specifications
The following table summarizes key data for several commercial suppliers of

Isopropylmethyldichlorosilane. Purity levels and available quantities are subject to change
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and should be confirmed directly with the supplier.

Supplier CAS Number
Product
Name/Synony
ms

Purity
Notes /
Available
Quantities

Alfa Chemistry 18236-89-0
Isopropylmethyld

ichlorosilane
97%

Offers various

quantities for

research

purposes, such

as 10 g and 100

g.[1]

Sigma-Aldrich 18236-89-0
Dichloro(isoprop

yl)(methyl)silane
95%

Distributed via

AA BLOCKS,

INC.[3]

Aaron Chemicals 18236-89-0
Dichloro(isoprop

yl)(methyl)silane
Not Specified

Provides a wide

range of

quantities from

milligrams to

kilograms.[4]

Parchem 5926-38-5
Isopropylmethyld

ichlorosilane
Not Specified

Supplies

specialty

chemicals and

offers various

packaging

options.[5] Note:

Lists an

alternative CAS

number.

ChemExpress 18236-89-0
Dichloro(isoprop

yl)(methyl)silane
Not Specified

Available in

quantities

starting from 100

mg.[6]
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Experimental Protocols and Handling
Detailed experimental protocols for the application of Isopropylmethyldichlorosilane are

specific to the synthetic procedure being undertaken and are not provided by commercial

suppliers. Researchers should develop methodologies based on established chemical literature

for similar organosilane compounds.

For handling and safety, it is imperative to consult the Safety Data Sheet (SDS) provided by the

supplier. As a dichlorosilane, this compound is expected to be corrosive and moisture-sensitive.

Standard laboratory procedures for handling reactive and corrosive chemicals should be strictly

followed. This includes the use of personal protective equipment (PPE) such as gloves and

safety glasses, and working in a well-ventilated fume hood.

Logical Workflow for Procurement and Use
The procurement of specialty chemicals like Isopropylmethyldichlorosilane for a research

and development setting involves a structured process to ensure safety, compliance, and

suitability for the intended application. The diagram below illustrates a typical workflow from

initial identification to experimental use.
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Procurement Phase
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Request Quotation
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& Regulatory Compliance
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Shipment

Review SDS for Handling
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Caption: Workflow for procuring and handling Isopropylmethyldichlorosilane.
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Disclaimer: The information provided is for informational purposes only and does not constitute

an endorsement of any particular supplier. It is the responsibility of the user to ensure that all

procurement, handling, and use of this chemical complies with institutional and governmental

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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